Cas no 1923098-21-8 (3-4-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-4-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1923098-21-8
• MF: C₁₃H₁₂F₄O₂
• MW: 276.226798057556
• CID: 5941533
• PubChem ID: 114229319
• Update Time: 2025-06-12

3-4-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 1923098-21-8
• EN300-1963779
• 3-[4-Fluoro-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• HDSIJUWUMISBTK-UHFFFAOYSA-N

• Inchi： 1S/C13H12F4O2/c1-12(2)9(10(12)11(18)19)6-3-4-8(14)7(5-6)13(15,16)17/h3-5,9-10H,1-2H3,(H,18,19)
• InChI Key： HDSIJUWUMISBTK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 276.07734227g/mol
• Monoisotopic Mass: 276.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-4-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-Dimethylcyclopropane-1-Carboxylic Acid (CAS No. 1923098-21-8)

3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1923098-21-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated cyclopropanes, which are known for their enhanced metabolic stability and pharmacokinetic properties. The presence of a trifluoromethyl group and a fluorine atom in the aromatic ring contributes to its distinct chemical and biological characteristics.

The synthesis of 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid involves a series of well-defined chemical reactions, including the formation of the cyclopropane ring and the introduction of the trifluoromethyl and fluorine substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it an attractive candidate for further research and development.

In terms of its physical properties, 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new therapeutic agents. In vitro studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, preliminary in vivo studies have indicated that it can effectively reduce inflammation and pain in animal models without causing significant side effects.

Beyond its anti-inflammatory and analgesic properties, 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has also shown potential as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. This makes it an interesting candidate for further investigation in oncology research.

The pharmacokinetic profile of 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is another important aspect that has been explored. Due to its lipophilic nature and the presence of the trifluoromethyl group, this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens in preclinical studies.

Toxicity studies have shown that 3-4-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials. Preclinical toxicity studies have not revealed any major safety concerns, but ongoing research is focused on identifying potential long-term effects and optimizing dosing strategies.

In conclusion, 3-4-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1923098-21-8) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for further development as a therapeutic agent for conditions such as inflammation, pain, and cancer. Continued research into its mechanisms of action and safety profile will be crucial in realizing its full potential in clinical applications.